Cas no 1025010-00-7 (3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1025010-00-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD03030191
• CID: 3057371
• PubChem ID: 4660499
• Update Time: 2025-05-23

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-2-thienyl)-1H-pyrazole-5-carboxylic acid
• AKOS BBS-00005958
• TIMTEC-BB SBB011198
• IFLAB-BB F2130-0052
• ASINEX-REAG BAS 07750324
• 5-(5-METHYL-THIOPHEN-2-YL)-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• MFCD03030191
• AKOS000270551
• F2130-0052
• SMR000278014
• HMS2656I14
• 1025010-00-7
• CHEMBL1498717
• AKOS009110087
• STK392473
• 5-(5-methylthien-2-yl)-1H-pyrazole-3-carboxylic acid
• 3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylicacid
• Z228590088
• AB00610819-02
• EN300-30975
• 5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• MLS000716497
• 3-(5-Methyl-2-thienyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• BS-39054
• ARB01000
• 845-033-9

• MDL： MFCD03030191
• Inchi： 1S/C9H8N2O2S/c1-5-2-3-8(14-5)6-4-7(9(12)13)11-10-6/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： JIJVBLCUMDFCFW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 209-211 °C
• Boiling Point: 484.8±45.0 °C at 760 mmHg
• Flash Point: 247.0±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)